![molecular formula C14H11ClN2OS B5626463 3-(4-chlorophenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B5626463.png)
3-(4-chlorophenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
Overview
Description
3-(4-chlorophenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C14H11ClN2OS and its molecular weight is 290.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 290.0280618 g/mol and the complexity rating of the compound is 395. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Analgesic and Anti-inflammatory Applications
A series of compounds, including 2-mercapto-3-substituted-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-ones, were synthesized and evaluated for analgesic and anti-inflammatory activities. Among these, certain compounds exhibited potent activities comparable to diclofenac sodium, a reference standard in pain relief and inflammation treatment (Alagarsamy, Vijayakumar, & Raja Solomon, 2007).
Anticancer Properties
Research into thieno[2,3-d]pyrimidin-4(3H)-ones has extended into the realm of cancer treatment. A study synthesized a variety of these compounds, assessing their impact on cancer cell cytotoxicity, tubulin polymerization, and microtubule dynamics. One particular compound, a 3-iodo-4,5-dimethoxyphenyl substituted thienopyrimidine, emerged as a promising candidate for further anticancer research due to its potent anti-angiogenic and vascular-disrupting activities (Gold et al., 2020).
Antimicrobial and Antifungal Effects
The synthesis of thieno[2,3-d]pyrimidine derivatives has been linked to antimicrobial and antifungal properties. For example, novel derivatives demonstrated excellent fungicidal activities against various fungi strains. This showcases the potential of these compounds in developing new antifungal agents (Hu, Zheng, Ruan, & Ding, 2008).
Antihyperlipaemic Activity
Another significant application of these compounds is in the treatment of hyperlipidemia. A series of 2-aminomethyl-3-aryl-5,6,7,8-tetrahydrobenzo(b)/5,6-dimethylthieno(2,3-d)pyrimidin-4-ones were found to exhibit serum cholesterol and triglyceride lowering activities, with some compounds showing effects comparable to gemfibrozil, a lipid-regulating drug (Gadad et al., 1996).
Radioprotective and Antitumor Activities
Innovative thieno[2,3-d]pyrimidine derivatives, including amino acids and imidazothieno-pyrimidines, have been synthesized and shown to have promising radioprotective and antitumor activities. This highlights the versatility of these compounds in both cancer treatment and protection against radiation-induced damage (Alqasoumi, Ragab, Alafeefy, Galal, & Ghorab, 2009).
Properties
IUPAC Name |
3-(4-chlorophenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN2OS/c1-8-9(2)19-13-12(8)14(18)17(7-16-13)11-5-3-10(15)4-6-11/h3-7H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWJGRNZEKFBJDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=C1C(=O)N(C=N2)C3=CC=C(C=C3)Cl)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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